Cas no 1707602-17-2 (N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride)

• Product Name: N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride
• CAS No: 1707602-17-2
• MF: C₁₃H₁₉Cl₂F₃N₂
• MW: 331.204571962357
• CID: 5152166
• Update Time: 2025-06-08

N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride

• Inchi： 1S/C13H17F3N2.2ClH/c14-13(15,16)11-3-1-10(2-4-11)9-18-12-5-7-17-8-6-12;;/h1-4,12,17-18H,5-9H2;2*1H
• InChI Key： ZHSYOZLEYDPNRJ-UHFFFAOYSA-N
• SMILES： N1CCC(NCC2=CC=C(C(F)(F)F)C=C2)CC1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Additional information on N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride

Comprehensive Overview of N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride (CAS No. 1707602-17-2)

N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride (CAS No. 1707602-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine core and trifluoromethylbenzyl substituent, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The trifluoromethyl group in N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold in the design of novel therapeutic agents. Recent studies have explored its role in modulating receptor interactions, particularly in the central nervous system (CNS). Given the growing demand for CNS-targeted drugs, this compound has become a focal point for researchers investigating treatments for neurological disorders.

In addition to its pharmaceutical potential, N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride is also utilized in chemical synthesis as a building block for more complex molecules. Its dihydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. This property is particularly advantageous in high-throughput screening and combinatorial chemistry, where solubility is a critical factor.

The compound's CAS No. 1707602-17-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthetic methods, physicochemical properties, and safety data. Recent trends indicate a surge in interest around fluorinated compounds, driven by their prominence in FDA-approved drugs. As such, N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride aligns with the broader shift toward fluorine-containing pharmaceuticals.

From an analytical perspective, the compound's NMR spectra and mass spectrometry data are well-documented, aiding in its identification and purity assessment. Researchers emphasize the importance of quality control when working with this compound, as impurities can significantly impact experimental outcomes. This underscores the need for reliable suppliers and standardized protocols in its handling and storage.

In summary, N-[4-(Trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride (CAS No. 1707602-17-2) represents a versatile and promising compound in modern chemistry and drug development. Its structural attributes, combined with its applicability in diverse research areas, make it a subject of ongoing investigation. As the scientific community continues to explore fluorinated scaffolds and piperidine derivatives, this compound is poised to remain a key player in advancing therapeutic innovation.